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Compound of Interest

Compound Name: Aberchrome 670

CAS No.: 94856-25-4

Cat. No.: B3069525 Get Quote

Introduction & Mechanistic Overview
Aberchrome 670 (Ab670) represents a class of photochromic fulgides renowned for their

thermal stability and fatigue resistance. Unlike spiropyrans, which often suffer from thermal

back-reaction (thermochromism), Ab670 exhibits bistability where the interconversion between

states is driven almost exclusively by photon absorption.

This application note details the optical requirements to drive the reversible transformation

between the Open Form (OF) (pale yellow, E-isomer) and the Closed Form (CF) (deep red, C-

isomer).

The Switching Mechanism
The system operates on a electrocyclic reaction:

Cyclization (Coloration): Irradiation with UV light (

) triggers a conrotatory ring closure of the hexatriene system, converting the OF to the CF.

Cycloreversion (Bleaching): Irradiation with visible light (

) triggers ring opening, restoring the OF.
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Because the absorption spectra of the OF and CF overlap in the UV region, UV irradiation does

not result in 100% conversion but rather a Photostationary State (PSS), typically containing

70–90% CF depending on the specific wavelength and solvent.

Photophysical Characteristics
To design an effective switching system, the spectral isolation of the excitation sources is

critical.

Parameter Open Form (OF) Closed Form (CF) Notes

Appearance
Pale Yellow /

Colorless
Deep Red

(Abs)
Solvent dependent

(Toluene standard)

Active Stimulus
UV (

ideal)

Visible (

)

Thermal Stability High High
Negligible thermal

back-reaction at RT

Extinction Coeff (

)

N/A (at detection

)

At

of CF (in Toluene)

Hardware Configuration: Sources and Filters
Cyclization (Coloration) Source: UV
Objective: Maximize absorption by the OF while minimizing excitation of the CF (to push PSS

toward higher conversion).

Recommended Source: High-power UV LED (

).

Why: LEDs provide a narrow bandwidth (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


), reducing heating effects common with Mercury arc lamps.

Filter Requirement: Bandpass UV Filter.

Glass Type:Schott UG1 or Hoya U-340.

Function: Blocks stray visible light emitted by the UV source which would otherwise

simultaneously bleach the sample, lowering the PSS conversion limit.

Cycloreversion (Bleaching) Source: Visible
Objective: Rapidly revert CF to OF without triggering UV-induced re-cyclization.

Recommended Source: White LED (Cool White) or Green LED (

).

Filter Requirement: Longpass Filter.

Glass Type:Schott GG495 or OG515.

Function: Critical.[1] These filters cut off all wavelengths below

or

. Even trace UV/blue light in a white source will re-trigger the forward reaction, preventing
complete bleaching.

Experimental Setup Diagram
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Figure 1: Dual-source optical train ensuring spectral isolation for precise switching.
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Protocol: Establishing the Photostationary State
(PSS)
This protocol determines the maximum conversion efficiency achievable with your specific light

source configuration.

Reagents:

Aberchrome 670 (solid).[2][3]

Solvent: Toluene (Spectroscopic grade). Note: Toluene is preferred over polar solvents to

minimize solvatochromic shifts.

Step-by-Step:

Preparation: Prepare a

solution of Ab670 in Toluene. Ensure the solution is protected from ambient light (wrap vials
in foil).

Baseline Scan: Place the sample in a quartz cuvette. Record the absorption spectrum (

). It should show peak absorption in the UV and near-zero absorption at

.

Irradiation (Coloration):

Expose the sample to the

source (filtered through UG1).

Irradiate in 10-second intervals, mixing the solution by pipette or stir bar between intervals

to ensure homogeneity.

Monitoring: After each interval, measure Absorbance at

(
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).

Saturation: Continue until

plateaus. This is the Photostationary State (PSS).

Validation: If

begins to decrease after a plateau, you are observing photodegradation (fatigue). Stop
immediately.

Protocol: Actinometric Calibration
Aberchrome 670 is a standard chemical actinometer used to measure photon flux (

) because its quantum yield (

) is well-characterized.

The Formula: According to IUPAC standards and Glazier et al., the quantum yield for the

cyclization (OF

CF) is temperature and wavelength dependent: [4]

Procedure:

Bleach: Ensure sample is fully in the Open Form (yellow/clear) using visible light (>500 nm).

Initial Measurement: Measure

(should be

).

Timed Exposure: Irradiate with the unknown light source (e.g., UV LED) for a precise time

(seconds). Ensure

is short enough that conversion remains

(linear regime).
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Final Measurement: Measure

immediately.

Calculation: Calculate the photon flux (

) using the rate of change in absorbance:

: Change in absorbance at 519 nm.[3]

: Volume of solution (L).

: Molar extinction coefficient (

in Toluene).

: Path length (cm).

: Absorbance of the sample at the excitation wavelength (ensure sample absorbs >99% of
light, i.e.,

, to simplify term to

).

Mechanism Diagram[10][11]
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Figure 2: The reversible photochromic cycle of Aberchrome 670.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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